Cas no 117252-08-1 (Benzoic acid, 4-fluoro-3-phenoxy-, methyl ester)
117252-08-1 structure
Product Name:Benzoic acid, 4-fluoro-3-phenoxy-, methyl ester
CAS No:117252-08-1
MF:C14H11FO3
MW:246.233747720718
CID:1210583
PubChem ID:618834
Update Time:2025-04-20
Benzoic acid, 4-fluoro-3-phenoxy-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 4-fluoro-3-phenoxy-, methyl ester
- methyl 4-fluoro-3-phenoxybenzoate
- DTXSID30347192
- 4-FLUORO-3-PHENOXY-BENZOIC ACID METHYL ESTER
- AKOS015962670
- Methyl 4-fluoro-3-phenoxybenzoate #
- 117252-08-1
- JYKULQBXNKHHEF-UHFFFAOYSA-N
- DB-305932
-
- Inchi: 1S/C14H11FO3/c1-17-14(16)10-7-8-12(15)13(9-10)18-11-5-3-2-4-6-11/h2-9H,1H3
- InChI Key: JYKULQBXNKHHEF-UHFFFAOYSA-N
- SMILES: FC1C=CC(C(=O)OC)=CC=1OC1C=CC=CC=1
Computed Properties
- Exact Mass: 246.06923
- Monoisotopic Mass: 246.06922237g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 276
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53
Benzoic acid, 4-fluoro-3-phenoxy-, methyl ester Related Literature
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Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
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Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
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3. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
117252-08-1 (Benzoic acid, 4-fluoro-3-phenoxy-, methyl ester) Related Products
- 82846-18-2(4-Fluoro-3-methoxybenzoic acid)
- 74385-37-8(Methyl 4-fluoro-3-methoxybenzoate)
- 214822-96-5(Methyl 4-Fluoro-3-hydroxybenzoate)
- 152552-64-2(4-Benzyloxy-3-fluorobenzoic Acid)
- 369-30-2(Methyl 3-fluoro-4-methoxybenzoate)
- 77279-89-1(4-Fluoro-3-phenoxybenzoic Acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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